An In-depth Technical Guide to 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: Synthesis, Characterization, and Medicinal Chemistry Perspective
An In-depth Technical Guide to 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: Synthesis, Characterization, and Medicinal Chemistry Perspective
This technical guide provides a comprehensive overview of 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a novel compound of significant interest to researchers and professionals in drug development. Given the limited direct literature on this specific molecule, this guide establishes a robust scientific foundation by first detailing the synthesis and properties of its immediate precursor, 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. We then propose a logical synthetic pathway to the target compound and predict its physicochemical and spectroscopic characteristics. This guide is designed to be a practical resource, offering both theoretical insights and actionable experimental protocols.
Introduction: The Significance of the 7-Azaindole Scaffold
The core structure of the title compound is 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole. This heterocyclic scaffold is a privileged structure in medicinal chemistry due to its remarkable versatility as a pharmacophore.[1] 7-Azaindoles are bioisosteres of indoles and purines, allowing them to mimic these crucial biological building blocks and interact with a wide range of therapeutic targets.[2] Notably, the 7-azaindole moiety is a key component in numerous kinase inhibitors, including the FDA-approved drug Vemurafenib, which is used for the treatment of melanoma.[3] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, enhancing binding affinity to target proteins.[2] The pyrrolo[2,3-b]pyridine framework has been successfully incorporated into compounds targeting various diseases, including cancer, Alzheimer's disease, and bacterial infections.[4][5] The introduction of a nitro group and a phenylsulfonyl protecting group to this scaffold, as in the title compound, is anticipated to modulate its electronic properties and biological activity, making it a compelling candidate for further investigation in drug discovery programs.
Synthesis and Characterization of the Precursor: 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
A crucial first step in accessing the target molecule is the synthesis and purification of its non-nitrated precursor. The phenylsulfonyl group is introduced to protect the nitrogen of the pyrrole ring, a common strategy to facilitate further functionalization of the 7-azaindole core.
Synthetic Protocol
The synthesis of 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is achieved through the reaction of 7-azaindole with benzenesulfonyl chloride in the presence of a base.[6]
Experimental Protocol:
-
Materials: 1H-pyrrolo[2,3-b]pyridine (7-Azaindole), benzenesulfonyl chloride, sodium hydroxide, tetrabutylammonium bromide, dichloromethane, water, saturated sodium chloride solution, anhydrous magnesium sulfate, silica gel, cyclohexane, and ethyl acetate.
-
Procedure:
-
In a dry, nitrogen-purged round bottom flask, add 1H-pyrrolo[2,3-b]pyridine (1.01 g, 8.58 mmol), tetrabutylammonium bromide (81 mg, 0.25 mmol), and finely ground sodium hydroxide (1.02 g, 25.41 mmol) to dichloromethane (20 mL).
-
Cool the mixture to 0 °C in an ice bath with stirring.
-
Slowly add benzenesulfonyl chloride (1.35 mL, 10.59 mmol) dropwise to the cooled mixture.
-
Allow the reaction mixture to gradually warm to room temperature and continue stirring for 1 hour.
-
Quench the reaction by adding water (20 mL).
-
Extract the aqueous layer twice with dichloromethane.
-
Combine the organic layers, wash with a saturated sodium chloride solution, and dry over anhydrous magnesium sulfate.
-
Concentrate the solution under reduced pressure to yield a crude solid.
-
Purify the crude product by silica gel column chromatography using a cyclohexane/ethyl acetate (7:3) eluent to obtain the pure 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine as a white solid.[6]
-
Physicochemical and Spectroscopic Data
The successful synthesis of the precursor can be confirmed by its physicochemical and spectroscopic data.
| Property | Value | Reference |
| Molecular Formula | C₁₃H₁₀N₂O₂S | [6] |
| Molecular Weight | 258.3 g/mol | [6] |
| Appearance | White solid | [6] |
Spectroscopic Data:
-
¹H NMR (300 MHz, CDCl₃) δ (ppm): 8.45 (dd, J = 1.5, 4.8 Hz, 1H), 8.20 (d, J = 7.5 Hz, 2H), 7.86 (dd, J = 1.5, 7.8 Hz, 1H), 7.73 (d, J = 4.0 Hz, 1H), 7.57 (dd, J = 7.4 Hz, 1H), 7.52-7.47 (m, 2H), 7.19 (dd, J = 4.8, 7.8 Hz, 1H), 6.61 (d, J = 4.0 Hz, 1H).[6]
-
¹³C NMR (75 MHz, CDCl₃) δ (ppm): 144.7 (2C), 138.3, 134.1, 129.9, 129.1 (2C), 128.0 (2C), 126.5, 123.0, 119.0, 105.5.[6]
Proposed Synthesis of 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
With the precursor in hand, the next logical step is the introduction of a nitro group at the C3 position of the 7-azaindole ring. Electrophilic nitration is a standard method for introducing nitro groups onto aromatic rings. The C3 position of the 7-azaindole core is known to be susceptible to electrophilic substitution.
Proposed Synthetic Protocol
A common and effective method for the nitration of activated aromatic systems is the use of a nitrating agent such as nitric acid in the presence of a strong acid catalyst like sulfuric acid.
Proposed Experimental Protocol:
-
Materials: 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, fuming nitric acid, concentrated sulfuric acid, ice, water, sodium bicarbonate solution, dichloromethane, anhydrous sodium sulfate.
-
Procedure:
-
In a clean, dry round bottom flask, dissolve 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in a minimal amount of concentrated sulfuric acid at 0 °C.
-
Slowly add a cooled mixture of fuming nitric acid and concentrated sulfuric acid dropwise to the reaction mixture, maintaining the temperature at 0 °C.
-
After the addition is complete, stir the reaction mixture at 0 °C for a specified time, monitoring the reaction progress by thin-layer chromatography (TLC).
-
Carefully pour the reaction mixture onto crushed ice to precipitate the product.
-
Neutralize the acidic solution with a saturated sodium bicarbonate solution.
-
Extract the product with dichloromethane.
-
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
-
Remove the solvent under reduced pressure to obtain the crude 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.
-
Purify the crude product by column chromatography or recrystallization.
-
This is a proposed protocol and may require optimization for yield and purity.
Predicted Physicochemical and Spectroscopic Properties of 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
| Property | Predicted Value | Basis of Prediction |
| Molecular Formula | C₁₃H₉N₃O₄S | Addition of NO₂ to the precursor |
| Molecular Weight | 303.3 g/mol | Calculation from the molecular formula |
| Appearance | Pale yellow to yellow solid | Typical for nitro-aromatic compounds |
| Melting Point | Higher than the precursor | Nitro group increases polarity and intermolecular forces |
| Solubility | Soluble in polar organic solvents (e.g., DMSO, DMF), sparingly soluble in non-polar solvents | Increased polarity due to the nitro group |
Predicted Spectroscopic Data:
-
¹H NMR: The introduction of the electron-withdrawing nitro group at the C3 position is expected to cause a downfield shift of the adjacent protons, particularly the proton at C2. The aromatic protons on the phenylsulfonyl group will likely remain in a similar region as the precursor.
-
¹³C NMR: The C3 carbon will be significantly deshielded and appear at a lower field. Other carbons in the pyrrolopyridine ring will also experience shifts due to the electronic effect of the nitro group.
-
IR Spectroscopy: The spectrum will show characteristic strong absorption bands for the nitro group (asymmetric and symmetric stretching) typically around 1550-1500 cm⁻¹ and 1360-1300 cm⁻¹, respectively. The S=O stretching bands from the phenylsulfonyl group will also be present.
-
Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight.
Potential Applications in Drug Discovery
The 7-azaindole scaffold is a cornerstone in the development of kinase inhibitors.[7] The introduction of a nitro group can serve several purposes in drug design. It can act as a hydrogen bond acceptor, potentially enhancing binding to a target protein. Furthermore, the nitro group can be chemically reduced to an amino group, which can then be further functionalized to explore the structure-activity relationship (SAR) of a compound series. Given the prevalence of 7-azaindole derivatives as potent inhibitors of various kinases, 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine represents a valuable intermediate for the synthesis of novel kinase inhibitors and other biologically active molecules.[8][9]
Conclusion
This technical guide has provided a comprehensive overview of 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a compound with significant potential in medicinal chemistry. By first detailing the synthesis and characterization of its precursor, 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, we have laid a solid foundation for the scientific community. The proposed synthetic route and predicted properties of the title compound offer a clear path for its preparation and identification. The established importance of the 7-azaindole scaffold in drug discovery underscores the value of this novel derivative as a building block for the next generation of therapeutic agents.
Visualizations
Caption: Synthetic pathway to 3-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.
Caption: Experimental workflow for synthesis and characterization.
References
-
PubChem. (n.d.). 1H-Pyrrolo[2,3-b]pyridine. Retrieved from [Link]
-
PubChem. (n.d.). 3H-Pyrrolo[2,3-B]pyridine. Retrieved from [Link]
- Google Patents. (n.d.). WO2013181415A1 - Synthesis of pyrrolo [2, 3 - b] pyridines.
- Voloshchuk, V. V., & Ivonin, S. P. (2024). Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Journal of Organic and Pharmaceutical Chemistry, 22(1), 33–56.
- Lönn, H., et al. (2016). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 21(11), 1456.
- Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4).
- ACS Publications. (2022). Discovery of Novel 7-Azaindole Derivatives as Selective Covalent Fibroblast Growth Factor Receptor 4 Inhibitors for the Treatment of Hepatocellular Carcinoma. Journal of Medicinal Chemistry.
- PubMed. (2025). Discovery of 1 H-Pyrrolo[2,3- b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity.
- Frontiers Media. (2024).
- PubMed. (2013). Novel 1H-pyrrolo[2,3-b]pyridine derivative nortopsentin analogues: synthesis and antitumor activity in peritoneal mesothelioma experimental models.
- RSC Publishing. (n.d.). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors.
- MDPI. (2021).
- PubMed. (2025).
-
J-Stage. (n.d.). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Retrieved from [Link]
- ACG Publications. (2012).
-
ChemRxiv. (n.d.). Target-Specific Novel Molecules with their Recipe: Incorporating Synthesizability in the Design Process. Retrieved from [Link]
-
PMC. (n.d.). Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. Retrieved from [Link]
- Future Medicine. (2023).
- Nanotechnology Perceptions. (2024).
-
CORDIS. (2017). Novel approach for drug synthesis. Retrieved from [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. img01.pharmablock.com [img01.pharmablock.com]
- 3. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors [jstage.jst.go.jp]
- 4. Discovery of 1 H-Pyrrolo[2,3- b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Synthesis and biological evaluation of novel pyrrolo[2,3-b]pyridine derivatives as potent GSK-3β inhibitors for treating Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. 1H-Pyrrolo[2,3-b]pyridine, 1-(phenylsulfonyl)- synthesis - chemicalbook [chemicalbook.com]
- 7. Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
- 9. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
